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Get Quote

Basic Chemical Information of N,N'-Dimethyloxamide

The table below summarizes the key identifiers and properties of N,N'-Dimethyloxamide found in the

search results:

Property Details

CAS Registry Number 615-35-0 [1] [2]

Molecular Formula C4H8N2O2 [1] [2]

Molecular Weight 116.12 g/mol [1] [2]

IUPAC Name N1,N2-Dimethylethanediamide [2]

LogP -1.11 [2]

Related Compound (Oxamide) CAS 471-46-5. Serves as a parent compound reference [3].

Available Characterization Data and Methods
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The search results point to several spectroscopic and analytical techniques that can be used for

characterization, though detailed data is limited.

Infrared (IR) Spectroscopy: An IR spectrum for N,N'-Dimethyloxamide in the gas phase is
available in the NIST/EPA Gas-Phase Infrared Database [1]. This can be used to identify

characteristic functional group vibrations.
High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method for analyzing

N,N'-Dimethyloxamide has been developed. The mobile phase consists of acetonitrile, water, and
phosphoric acid (which can be replaced with formic acid for MS-compatible applications) [2].

Conformational Analysis: Research has been conducted on the molecular conformation of N,N'-
Dimethyloxamide using computational methods (CNDO/2 algorithm) to perform energy optimization

with respect to its internal dihedral angles [4].

Experimental Workflow for Characterization

For a researcher aiming to fully characterize this compound, the following integrated workflow, based on the

gathered information, is recommended. The diagram below outlines the key steps and the logical relationship

between different analytical techniques.
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Sample of
N,N'-Dimethyloxamide

HPLC Separation
• Check purity

• Isolate impurities
• Mobile phase: MeCN/H2O/H3PO4

Nuclear Magnetic Resonance (NMR)
• 1H & 13C NMR to confirm

structure and purity

Infrared (IR) Spectroscopy
• Identify functional groups

• Gas-phase spectrum available
(NIST Database)

Computational Analysis
• Conformational study
• Energy optimization

(CNDO/2 method)

Mass Spectrometry (MS)
• Confirm molecular weight

• Analyze fragmentation pattern

Comprehensive
Spectroscopic Characterization

MS-compatible
method available

Click to download full resolution via product page

How to Proceed Further

The current search results lack the detailed quantitative data (e.g., specific IR absorption frequencies, NMR

chemical shifts, retention times) needed for a formal guide. To acquire this information, I suggest you:

Consult Specialized Databases: Directly access the NIST Chemistry WebBook [1] to retrieve the

digitized IR spectrum and its peak list.
Review Original Research: The conformational analysis study mentioned [4] is likely published in a

scientific journal. Finding the full text may provide more detailed methodological and results data.
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Perform a Broad Literature Search: Use scientific databases (e.g., SciFinder, Reaxys, PubMed) to

search for "N,N'-Dimethyloxamide" in combination with specific techniques like "NMR spectroscopy"
or "mass spectrometry".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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